2-oxo-N-(4-phenoxyphenyl)hexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxamide

• Molecular Formula: C21H19NO4
• Molecular Weight: 349.4 g/mol
• IUPAC Name: 5-oxo-N-(4-phenoxyphenyl)-4-oxatricyclo[4.2.1.03,7]nonane-9-carboxamide
• InChI: InChI=1S/C21H19NO4/c23-20(18-12-10-16-17(11-12)26-21(24)19(16)18)22-13-6-8-15(9-7-13)25-14-4-2-1-3-5-14/h1-9,12,16-19H,10-11H2,(H,22,23)
• InChI Key: QHPQSJHZNIFFBT-UHFFFAOYSA-N
• SMILES: C1C2CC3C1C(C2C(=O)NC4=CC=C(C=C4)OC5=CC=CC=C5)C(=O)O3

Description

2-oxo-N-(4-phenoxyphenyl)hexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxamide is a chemical compound with potential applications in scientific research. This compound is of interest to researchers due to its unique chemical structure, which may allow it to interact with biological systems in novel ways. In

Scientific Research Applications

2-oxo-N-(4-phenoxyphenyl)hexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxamide has potential applications in a range of scientific research fields. One area of interest is in the study of biological systems. This compound may be able to interact with biological molecules in novel ways, which could lead to new insights into the mechanisms of biological processes. Additionally, this compound may have potential applications in drug discovery, as it could be used as a starting point for the development of new drugs.

Mechanism of Action

The mechanism of action of 2-oxo-N-(4-phenoxyphenyl)hexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxamide is not well understood. However, it is believed that this compound may interact with biological molecules in a way that alters their function. This could lead to changes in cellular processes, which could have a range of effects on biological systems.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are not well characterized. However, it is believed that this compound may have effects on cellular processes such as gene expression, protein synthesis, and cell signaling. Additionally, this compound may have effects on physiological processes such as metabolism, immune function, and inflammation.

Advantages and Limitations for Lab Experiments

One advantage of using 2-oxo-N-(4-phenoxyphenyl)hexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxamide in lab experiments is its unique chemical structure. This may allow researchers to study biological systems in new ways, which could lead to new insights into the mechanisms of biological processes. Additionally, this compound may have potential applications in drug discovery, as it could be used as a starting point for the development of new drugs.
One limitation of using this compound in lab experiments is its complex synthesis method. This may limit the availability of this compound for use in research. Additionally, the mechanism of action and physiological effects of this compound are not well understood, which could make it challenging to interpret experimental results.

Future Directions

There are several future directions for research on 2-oxo-N-(4-phenoxyphenyl)hexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxamide. One area of interest is in the study of the mechanism of action of this compound. Understanding how this compound interacts with biological molecules could lead to new insights into the mechanisms of biological processes.
Another future direction is in the study of the physiological effects of this compound. Investigating the effects of this compound on metabolism, immune function, and inflammation could lead to new insights into the role of these processes in health and disease.
Finally, there is potential for the development of new drugs based on the chemical structure of this compound. Further research is needed to explore the potential of this compound as a starting point for drug discovery.
Conclusion:
This compound is a chemical compound with potential applications in scientific research. This compound has a unique chemical structure that may allow it to interact with biological systems in novel ways. While the mechanism of action and physiological effects of this compound are not well understood, further research could lead to new insights into the mechanisms of biological processes and the development of new drugs.

Synthesis Methods

The synthesis of 2-oxo-N-(4-phenoxyphenyl)hexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxamide involves several steps. The first step is the synthesis of 4-phenoxybenzaldehyde, which is then reacted with cyclopentadiene to form a Diels-Alder adduct. The resulting adduct is then subjected to a series of chemical reactions to yield the final product. The synthesis of this compound is complex and requires expertise in organic chemistry.